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CAS No.: 87495-27-0

Cat. No.: B1222133

Get Quote

Disclaimer: No peer-reviewed in-vitro studies have been published on a specific commercial

product named "Efavit." This technical guide provides an in-depth analysis of the in-vitro

antioxidant properties of the individual active ingredients commonly found in various

formulations marketed under the "Efavit" brand. The data and protocols presented herein are

based on scientific literature pertaining to these individual components.

Introduction
The pursuit of effective antioxidant therapies is a cornerstone of research in mitigating oxidative

stress-related pathologies. Formulations under the brand name "Efavit" typically contain a

synergistic blend of vitamins, minerals, and phytonutrients recognized for their antioxidant

potential. This guide delves into the core in-vitro antioxidant activities of its key constituents,

including Green Tea Extract, Grape Seed Extract, Ginkgo biloba, Panax ginseng, Coenzyme

Q10, Lycopene, and Selenium.

This document is intended for researchers, scientists, and drug development professionals,

providing a comprehensive overview of the experimental evidence for the antioxidant
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capacities of these components, detailed experimental protocols for common antioxidant

assays, and visualizations of relevant biological pathways and experimental workflows.

In-Vitro Antioxidant Properties of Key Ingredients
Green Tea Extract (Camellia sinensis)
Green tea extract is a rich source of polyphenolic compounds, primarily catechins such as

epigallocatechin gallate (EGCG), which are potent antioxidants.

Quantitative Data Summary:

Assay Type Test Substance
IC50 / Activity
Value

Reference
Compound

DPPH Radical

Scavenging
Green Tea Extract 5.2 - 15.4 µg/mL Ascorbic Acid, Trolox

ABTS Radical

Scavenging
Green Tea Extract 8.5 - 22.1 µg/mL Ascorbic Acid, Trolox

FRAP Green Tea Extract 1.2 - 3.5 mM Fe(II)/g Trolox

Cellular Antioxidant

Activity
EGCG 0.5 - 5 µM Quercetin

Mechanism of Action: The antioxidant activity of green tea catechins is attributed to their ability

to donate hydrogen atoms from their phenolic hydroxyl groups, thereby neutralizing free

radicals. Furthermore, EGCG is known to activate the Nrf2-ARE signaling pathway, a primary

cellular defense mechanism against oxidative stress.
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Nrf2 signaling pathway activation by Green Tea Polyphenols.

Grape Seed Extract (Vitis vinifera)
Grape seed extract is abundant in proanthocyanidins, which are oligomeric flavonoids with

significant free radical scavenging activity.

Quantitative Data Summary:

Assay Type Test Substance
IC50 / Activity
Value

Reference
Compound

DPPH Radical

Scavenging
Grape Seed Extract 9.8 - 50 µg/mL Vitamin C, BHT

ABTS Radical

Scavenging
Grape Seed Extract 6.5 - 30 µg/mL Trolox

FRAP Grape Seed Extract 2.0 - 4.5 mM Fe(II)/g Vitamin C

Superoxide

Scavenging
Grape Seed Extract 15 - 60 µg/mL Quercetin
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Mechanism of Action: Proanthocyanidins from grape seed extract act as potent antioxidants

due to their polyphenolic structure, which can chelate metals and scavenge a wide range of

reactive oxygen species.

Ginkgo biloba Extract
The extract of Ginkgo biloba leaves contains flavonoids and terpenoids (ginkgolides and

bilobalide) that contribute to its antioxidant effects.

Quantitative Data Summary:

Assay Type Test Substance
IC50 / Activity
Value

Reference
Compound

DPPH Radical

Scavenging
Ginkgo biloba Extract 0.103 mg/mL[1] -

ABTS Radical

Scavenging
Ginkgo biloba Extract 0.052 mg/mL[1] -

ROS Scavenging (in

HDFs)
Ginkgo biloba Extract

Significant at 0.2

mg/mL[1]
-

Mechanism of Action: The flavonoids in Ginkgo biloba can directly neutralize free radicals,

while the terpenoids are thought to have neuroprotective effects by preserving mitochondrial

function under oxidative stress.[1]

Panax ginseng Extract
Ginsenosides, the active saponins in ginseng, are believed to be the primary contributors to its

antioxidant properties.

Quantitative Data Summary:
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Assay Type Test Substance Observation Reference

DPPH Radical

Scavenging
Aged Ginseng Extract

Higher activity than

white and red

ginseng[2][3]

[2][3]

Reducing Power Aged Ginseng Extract

Higher activity than

white and red

ginseng[2][3]

[2][3]

In-vivo antioxidant

enzymes
Aged Ginseng Powder

Increased activity in

mice[2][3]
[2][3]

Mechanism of Action: Ginsenosides can reduce oxidative stress by enhancing the activity of

endogenous antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).[4]

Coenzyme Q10 (Ubiquinone)
Coenzyme Q10 is a vital component of the mitochondrial electron transport chain and a potent

lipid-soluble antioxidant in its reduced form, ubiquinol.[5]

Quantitative Data Summary:

Assay Type Test Substance Observation Reference

DPPH Radical

Scavenging

Coenzyme Q10 (0.05

mg/mL)
73% inhibition[6] [6]

Cellular ROS

Reduction
Coenzyme Q10

Reduces

mitochondrial

superoxide levels[7]

[7]

Mechanism of Action: CoQ10 directly scavenges free radicals, particularly lipid peroxyl radicals,

and regenerates other antioxidants like vitamin E.[5] It plays a crucial role in protecting cell

membranes and lipoproteins from oxidative damage.[5]

Lycopene
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Lycopene is a carotenoid pigment responsible for the red color in many fruits and vegetables,

and it is a highly efficient quencher of singlet oxygen.

Quantitative Data Summary:

Assay Type Test Substance IC50 Value
Reference
Compound

DPPH Radical

Scavenging
Lycopene Extract 54.008 µg/mL[8] Ascorbic Acid

Nitric Oxide

Scavenging
Lycopene Extract 57.879 µg/mL[8] -

Hydrogen Peroxide

Scavenging
Lycopene Extract 47.662 µg/mL[8] -

Reducing Power Lycopene Extract 45.609 µg/mL[8] -

Mechanism of Action: Lycopene's long, conjugated polyene chain is highly effective at

quenching singlet oxygen and scavenging other reactive oxygen species.

Selenium
Selenium is an essential trace element that functions as a cofactor for antioxidant enzymes,

most notably glutathione peroxidases (GPx).

Quantitative Data Summary:

Assay Type Test Substance Observation Reference

ABTS Radical

Scavenging

Selenium-containing

Phycocyanin

Stronger activity than

phycocyanin alone[9]
[9]

DPPH Radical

Scavenging

Selenium-containing

Phycocyanin

Stronger activity than

phycocyanin alone[9]
[9]

GPx Activity
Selenium

Supplementation

Upregulates GPx

activity in vitro[10]
[10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 16 Tech Support

https://www.researchgate.net/publication/265793569_In-vitro_Anti-oxidant_and_Free_Radical_Scavenging_Activity_of_Lycopene
https://www.researchgate.net/publication/265793569_In-vitro_Anti-oxidant_and_Free_Radical_Scavenging_Activity_of_Lycopene
https://www.researchgate.net/publication/265793569_In-vitro_Anti-oxidant_and_Free_Radical_Scavenging_Activity_of_Lycopene
https://www.researchgate.net/publication/265793569_In-vitro_Anti-oxidant_and_Free_Radical_Scavenging_Activity_of_Lycopene
https://pubs.acs.org/doi/pdf/10.1021/jf073399k
https://pubs.acs.org/doi/pdf/10.1021/jf073399k
https://pubs.acs.org/doi/pdf/10.1021/jf073399k
https://pubs.acs.org/doi/pdf/10.1021/jf073399k
https://digitalcommons.wayne.edu/cgi/viewcontent.cgi?article=1320&context=oa_theses
https://digitalcommons.wayne.edu/cgi/viewcontent.cgi?article=1320&context=oa_theses
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222133?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action: Selenium's antioxidant function is primarily indirect, serving as a critical

component of selenoproteins like GPx and thioredoxin reductase, which are central to the

cellular antioxidant defense system.[11]

Experimental Protocols
DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical
Scavenging Assay
This assay measures the capacity of an antioxidant to donate a hydrogen atom or an electron

to the stable DPPH radical, causing a color change from violet to yellow.

Methodology:

Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in a

suitable solvent like methanol or ethanol and stored in the dark.[12]

Sample Preparation: The test compound is dissolved in the same solvent to prepare a series

of concentrations.

Reaction: A fixed volume of the DPPH solution is mixed with varying concentrations of the

test sample. A control containing only the solvent and DPPH is also prepared.[12]

Incubation: The reaction mixtures are incubated in the dark at room temperature for a

specified period (e.g., 30 minutes).[12]

Measurement: The absorbance of the solutions is measured spectrophotometrically at the

wavelength of maximum absorbance for DPPH (typically around 517 nm).[12]

Calculation: The percentage of radical scavenging activity is calculated using the formula: %

Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the

concentration of the sample required to scavenge 50% of the DPPH radicals) is determined

by plotting the percentage of inhibition against the sample concentration.
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General workflow for the DPPH radical scavenging assay.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic
acid)) Radical Scavenging Assay
This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical

cation (ABTS•+), a blue-green chromophore.

Methodology:

Generation of ABTS Radical: The ABTS radical cation is generated by reacting an aqueous

solution of ABTS (e.g., 7 mM) with a strong oxidizing agent like potassium persulfate (e.g.,

2.45 mM). The mixture is allowed to stand in the dark for 12-16 hours.[13]

Preparation of Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g.,

ethanol or phosphate-buffered saline) to an absorbance of 0.70 ± 0.02 at 734 nm.[13]
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Reaction: A small volume of the test sample at various concentrations is added to a fixed

volume of the ABTS•+ working solution.

Incubation: The reaction is allowed to proceed for a specific time (e.g., 6 minutes).

Measurement: The decrease in absorbance is measured at 734 nm.

Calculation: The percentage of inhibition and IC50 values are calculated similarly to the

DPPH assay.
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General workflow for the ABTS radical scavenging assay.
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FRAP (Ferric Reducing Antioxidant Power) Assay
The FRAP assay measures the ability of an antioxidant to reduce the ferric-tripyridyltriazine

(Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form, which has an intense blue color.

Methodology:

Preparation of FRAP Reagent: The FRAP reagent is prepared fresh by mixing acetate buffer

(300 mM, pH 3.6), a solution of TPTZ (10 mM in 40 mM HCl), and a solution of FeCl₃·6H₂O

(20 mM) in a 10:1:1 ratio. The reagent is warmed to 37°C before use.[14]

Sample Preparation: Test samples are prepared in a suitable solvent.

Reaction: A small volume of the sample is mixed with a larger volume of the FRAP reagent.

Incubation: The mixture is incubated at 37°C for a defined period (e.g., 4 minutes).[14]

Measurement: The absorbance of the blue-colored ferrous-TPTZ complex is measured at

593 nm.

Calculation: A standard curve is prepared using a known concentration of Fe²⁺ (e.g., from

FeSO₄·7H₂O). The antioxidant capacity of the sample is expressed as Fe²⁺ equivalents (e.g.,

in µM or mmol/g of sample).
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General workflow for the FRAP assay.

Cellular Antioxidant Activity (CAA) Assay
The CAA assay measures the antioxidant activity of compounds within a cellular environment,

providing a more biologically relevant assessment.

Methodology:

Cell Culture: Adherent cells, such as HepG2, are cultured in a 96-well microplate until

confluent.[15][16]

Probe Loading: Cells are washed and then incubated with a solution of 2',7'-

dichlorodihydrofluorescein diacetate (DCFH-DA), a cell-permeable fluorescent probe.[15][16]

Treatment: The cells are treated with various concentrations of the test compound.
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Induction of Oxidative Stress: A free radical initiator, such as 2,2'-azobis(2-amidinopropane)

dihydrochloride (AAPH), is added to the wells to induce cellular oxidative stress.[15]

Fluorescence Measurement: The plate is immediately placed in a fluorescence microplate

reader. The oxidation of DCFH to the highly fluorescent 2',7'-dichlorofluorescein (DCF) is

monitored over time (e.g., for 1 hour) at excitation and emission wavelengths of

approximately 485 nm and 538 nm, respectively.[15]

Calculation: The antioxidant activity is quantified by calculating the area under the curve of

fluorescence intensity versus time. The CAA value is determined by comparing the protective

effect of the test compound to a standard antioxidant like quercetin.
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Mechanism of the Cellular Antioxidant Activity (CAA) assay.
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Conclusion
The individual components commonly found in "Efavit" formulations exhibit significant in-vitro

antioxidant properties through various mechanisms, including radical scavenging, reducing

power, and modulation of cellular antioxidant defenses. The data compiled from studies on

Green Tea Extract, Grape Seed Extract, Ginkgo biloba, Panax ginseng, Coenzyme Q10,

Lycopene, and Selenium provide a strong scientific basis for their inclusion in antioxidant-

focused dietary supplements. The standardized protocols for DPPH, ABTS, FRAP, and CAA

assays detailed in this guide offer robust methodologies for the continued investigation and

quantification of the antioxidant potential of these and other novel compounds. Further

research, particularly in cellular and in-vivo models, is warranted to fully elucidate the

synergistic effects and bioavailability of these components when combined in a single

formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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